Cas no 2162832-04-2 (2-(4-bromophenyl)methylcyclobutan-1-ol)

• Product Name: 2-(4-bromophenyl)methylcyclobutan-1-ol
• CAS No: 2162832-04-2
• MF: C₁₁H₁₃BrO
• MW: 241.124322652817
• CID: 6389485
• PubChem ID: 165607344
• Update Time: 2025-06-08

2-(4-bromophenyl)methylcyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(4-bromophenyl)methylcyclobutan-1-ol
• 2-[(4-bromophenyl)methyl]cyclobutan-1-ol
• EN300-1635191
• 2162832-04-2

• Inchi： 1S/C11H13BrO/c12-10-4-1-8(2-5-10)7-9-3-6-11(9)13/h1-2,4-5,9,11,13H,3,6-7H2
• InChI Key： NPLCHBBJSLBICF-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)CC1CCC1O

Computed Properties

• Exact Mass: 240.01498g/mol
• Monoisotopic Mass: 240.01498g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 20.2Ų

Additional information on 2-(4-bromophenyl)methylcyclobutan-1-ol

Introduction to 2-(4-bromophenyl)methylcyclobutan-1-ol (CAS No. 2162832-04-2)

2-(4-bromophenyl)methylcyclobutan-1-ol, identified by the Chemical Abstracts Service Number (CAS No.) 2162832-04-2, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This molecule, featuring a cyclobutane ring substituted with a hydroxyl group and an aromatic bromobenzyl moiety, has garnered attention due to its structural uniqueness and potential biological activities. The presence of both a bromine atom and a hydroxyl group in its structure makes it a versatile intermediate for synthesizing various pharmacologically relevant derivatives.

The compound’s structural framework, combining a rigid cyclobutane core with an aromatic system, suggests potential interactions with biological targets such as enzymes and receptors. Such structural features are often exploited in drug design to enhance binding affinity and selectivity. The 4-bromophenyl substituent, in particular, is a common pharmacophore found in many active pharmaceutical ingredients (APIs), contributing to the compound’s pharmacological interest.

In recent years, there has been growing interest in cycloalkanol derivatives due to their diverse biological properties. The cyclobutane ring, being smaller than its six-membered counterpart cyclohexane, introduces steric constraints that can modulate the compound’s interactions with biological targets. This unique steric environment has been explored in the development of novel therapeutic agents targeting neurological disorders, inflammation, and other diseases.

The hydroxyl group in 2-(4-bromophenyl)methylcyclobutan-1-ol provides a site for further functionalization, enabling the synthesis of ethers, esters, or even more complex derivatives. Such modifications can fine-tune the compound’s pharmacokinetic properties, such as solubility and metabolic stability, making it a valuable scaffold for drug development.

Recent studies have highlighted the potential of brominated aromatic compounds in medicinal chemistry. The bromine atom in 4-bromophenyl can serve as a handle for cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are widely used in the synthesis of biaryl structures. These reactions allow for the introduction of diverse functional groups onto the aromatic ring, expanding the chemical space available for drug discovery.

Moreover, the cyclobutane ring itself has been implicated in several pharmacological applications. Its rigid structure can mimic natural bioactive scaffolds, leading to enhanced binding affinity and selectivity. For instance, derivatives of cyclobutanes have shown promise in targeting G-protein coupled receptors (GPCRs) and enzyme kinases, which are key players in many disease pathways.

The combination of these structural features makes 2-(4-bromophenyl)methylcyclobutan-1-ol a compelling candidate for further investigation. Researchers are exploring its potential as a lead compound or intermediate for synthesizing novel therapeutics. The compound’s ability to undergo various chemical transformations while maintaining its core structural integrity makes it an attractive candidate for medicinal chemistry campaigns.

In conclusion,2-(4-bromophenyl)methylcyclobutan-1-ol (CAS No. 2162832-04-2) represents a fascinating molecule with significant potential in pharmaceutical research. Its unique structural features, including the cyclobutane ring and the bromobenzyl moiety, offer opportunities for designing novel drugs with improved efficacy and selectivity. As synthetic methodologies continue to advance, it is likely that this compound will play an increasingly important role in the development of next-generation therapeutics.